![molecular formula C10H18INO2 B1311319 N-Boc-4-iodopiperidine CAS No. 301673-14-3](/img/structure/B1311319.png)
N-Boc-4-iodopiperidine
Overview
Description
N-Boc-4-iodopiperidine, also known as tert-Butyl 4-iodopiperidine-1-carboxylate, is a white crystalline solid . It is a biochemical reagent that can be used as a biological material or organic compound for life science related research .
Molecular Structure Analysis
The molecular formula of N-Boc-4-iodopiperidine is C10H18INO2, and its molecular weight is 311.16 . More detailed structural information may be available in specialized chemical databases .Chemical Reactions Analysis
N-Boc-4-iodopiperidine is used in the coupling reaction in Iron-and Cobalt-Catalyzed Arylation of Azetidines, Pyrrolidines, and Piperidines with Grignard Reagents . More specific details about its chemical reactions would require access to specialized literature or databases.Physical And Chemical Properties Analysis
N-Boc-4-iodopiperidine has a melting point of 35-38°C and a predicted boiling point of 318.8±35.0 °C . It is slightly soluble in water and soluble in methanol . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Proteomics Research
N-Boc-4-iodopiperidine: is utilized in proteomics research, where it serves as a building block for the synthesis of peptides and proteins. Its reactive iodine moiety allows for further functionalization, making it a versatile reagent in the study of protein structure and function .
Medicinal Chemistry
In medicinal chemistry, this compound is a key intermediate in the synthesis of various pharmacologically active molecules. Its piperidine ring is a common motif in drugs, and the iodine substituent can be used in further cross-coupling reactions to create diverse medicinal agents .
Drug Discovery
The compound’s utility in drug discovery is significant due to its role in the synthesis of piperidine derivatives, which are present in many pharmaceuticals. It is particularly valuable in the construction of saturated cyclic amines, which are core structures in many biologically active compounds .
Chemical Synthesis
N-Boc-4-iodopiperidine: is employed in chemical synthesis for the preparation of complex organic molecules. Its Boc (tert-butoxycarbonyl) group serves as a protective group for amines, facilitating various synthetic transformations without affecting the amine functionality .
Biochemical Reagent
As a biochemical reagent, it is used in the synthesis of biochemical compounds, including inhibitors, modulators, and agonists. Its structural features enable the exploration of chemical space in biochemical assays .
Organic Electronics
In the field of organic electronics, N-Boc-4-iodopiperidine can be used to synthesize organic semiconductors. The iodine atom can undergo further reactions to attach pi-conjugated systems, which are essential for electronic properties .
Material Science
This compound finds applications in material science, particularly in the development of new materials with specific optical or mechanical properties. Its incorporation into polymers can lead to materials with enhanced characteristics .
Analytical Chemistry
In analytical chemistry, N-Boc-4-iodopiperidine is used as a standard or reference compound in various analytical techniques, such as mass spectrometry, to calibrate instruments or to study reaction mechanisms .
Safety and Hazards
Mechanism of Action
Target of Action
N-Boc-4-iodopiperidine, also known as Tert-butyl 4-iodopiperidine-1-carboxylate, is a complex organic compoundIt’s often used as an intermediate in the synthesis of various pharmaceutical compounds .
Mode of Action
The exact mode of action of N-Boc-4-iodopiperidine is not well-documented. As an intermediate, its role typically involves participating in various chemical reactions to form more complex structures. It’s often involved in coupling reactions in the synthesis of various pharmaceutical compounds .
Biochemical Pathways
As an intermediate in drug synthesis, it contributes to the formation of the final active pharmaceutical ingredient, which then interacts with biological systems and influences biochemical pathways .
Pharmacokinetics
As an intermediate, it’s typically transformed into other compounds before administration, so its pharmacokinetic profile would likely be less relevant than that of the final pharmaceutical product .
Result of Action
The direct molecular and cellular effects of N-Boc-4-iodopiperidine are not well-documented. As an intermediate, its primary role is in the synthesis of other compounds. The effects of the compound would therefore depend on the properties of the final synthesized product .
Action Environment
The action of N-Boc-4-iodopiperidine, like many chemical reactions, can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. Proper storage conditions for N-Boc-4-iodopiperidine include keeping it in a dark place, sealed, and at a temperature between 2-8°C . Its stability and efficacy in the synthesis of other compounds can be affected by these factors .
properties
IUPAC Name |
tert-butyl 4-iodopiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18INO2/c1-10(2,3)14-9(13)12-6-4-8(11)5-7-12/h8H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWQFKUQVJNPKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90447440 | |
Record name | N-Boc-4-iodopiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90447440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-4-iodopiperidine | |
CAS RN |
301673-14-3 | |
Record name | N-Boc-4-iodopiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90447440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 4-iodopiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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